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Compound Focus: TM5441

CAS No.: 1190221-43-2

Cat. No.: S545470

Get Quote

The table below summarizes the key storage information for TM5441 as provided by the manufacturer's

safety data sheet [1].

Form Recommended Storage Temperature Documented Stability Duration

Powder -20°C 3 years [1]

4°C 2 years [1]

Solution (in solvent) -80°C 6 months [1]

-20°C 1 month [1]

Chemical Identifiers:

CAS Number: 1190221-43-2 [1]

Formula: C₂₁H₁₇ClN₂O₆ [1]
Molecular Weight: 428.82 g/mol [1]

Experimental Protocols from Literature

Researchers typically administer TM5441 orally to mice, either by mixing it directly with diet or potentially

via oral gavage. Here are the standard protocols used in recent studies:
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Dosing in High-Fat Diet (HFD): TM5441 is mixed directly with a powdered HFD, then shaped into

pellets. A common dosage is 15 mg/kg of body weight per day, calculated based on the average
amount of diet consumed by the mice [2]. Another study used a dosage of 20 mg/kg administered

orally [3] [4].
Treatment Duration: Studies involve treatment periods ranging from 4 weeks (intervention in

established disease) to 10-21 weeks (prevention from the start of HFD feeding) [2] [4].

Troubleshooting & FAQ

This section addresses common issues and questions you might encounter.

Q1: The solution I stored at -20°C has precipitated. What should I do? A: This is a common issue with

compounds near their solubility limit.

Step 1: Gently warm the solution to room temperature and vortex thoroughly. If the precipitate
dissolves completely, the compound is likely still stable for immediate use.

Step 2: If precipitate remains, briefly warm the vial in a water bath at 37°C with gentle agitation.
Avoid excessive heating or sonication as this may degrade the compound.

Step 3: If the precipitate persists, do not use the solution for critical experiments. Re-constitute a
fresh aliquot from powder stock. Always visually inspect solutions before use.

Q2: How can I verify that my stored TM5441 solution is still biologically active? A: Since direct

stability data is scarce, activity is inferred through experimental validation.

Positive Control: Include a positive control group in your in vivo experiments. For example, in an
HFD-induced obesity model, the group treated with freshly prepared TM5441 should show a

significant suppression of body weight gain compared to the HFD control group, as demonstrated in
the literature [2] [4]. If your stored sample produces this expected effect, it confirms retained activity.

Biomarker Analysis: In cell-based experiments, you can assess the inhibition of PAI-1 activity. Treat
cells with your stored TM5441 and measure downstream biomarkers, such as the expression of

thermogenesis-related genes (e.g., UCP1 in brown adipose tissue) or improvements in insulin
signaling markers (p-Akt, p-GSK3β) [2] [4]. Comparable results to a fresh sample indicate the solution

is active.

Q3: I don't have access to a -80°C freezer. Can I still make stock solutions? A: Yes, but with a more

conservative approach.

It is highly recommended to prepare small, single-use aliquots at a concentration ready for your

experiments.
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Store these aliquots at -20°C and use them within one month [1].

Avoid repeated freeze-thaw cycles. Thaw an aliquot immediately before use and discard any unused
portion.

Experimental Workflow for Stability Assessment

The following diagram outlines a logical workflow for handling TM5441 and assessing solution stability,

based on the information above.
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Key Recommendations Summary

To ensure experimental consistency and reproducibility with TM5441, please adhere to the following core

practices:

Prioritize Powder Storage: For long-term stability, store the compound as a powder at -20°C or

lower.
Minimize Solution Storage Time: Treat the 1-month stability at -20°C as a maximum. Where

possible, prepare solutions immediately before use.
Use Aliquots: Always aliquot stock solutions to avoid repeated freeze-thaw cycles.

Validate Biologically: Corroborate the activity of your stored solutions through positive controls in
your biological assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s545470?utm_src=pdf-bulk
https://www.smolecule.com/products/s545470?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

